5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 5-bromo-1-ethylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C8H8BrN3/c1-2-12-8-6(4-11-12)3-7(9)5-10-8/h3-5H,2H2,1H3
• InChI Key: FYPGAFJOOQMJBF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC=C(C=C2C=N1)Br
• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol
• CAS RN: 1016721-67-7

Description

5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine is a useful research compound. It is a faint yellow solid and its molecular formula is C9H8BrN3O2. The molecule contains a pyrazole ring and a pyridine ring, which are connected by a bromine atom.

Synthesis Analysis

The synthesis of 5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine involves the iodization of commercially available 5-bromo-1H-pyrazolo[3,4-b]pyridine with N-iodosuccinimide (NIS) to obtain an intermediate. This intermediate is then protected by PMB-Cl to produce the key intermediate. The yield of this process is 82.4%.

Molecular Structure Analysis

The molecular structure of 5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine consists of a pyrazole ring and a pyridine ring, which are connected by a bromine atom. The molecular weight of this compound is 270.08 g/mol.

Chemical Reactions Analysis

The chemical reactions involving 5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine are primarily related to its synthesis. The compound is iodized by NIS to obtain an intermediate, which is then protected by PMB-Cl to produce the key intermediate.

Physical And Chemical Properties Analysis

5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine appears as a faint yellow solid. It is soluble in organic solvents such as chloroform, dichloromethane, and ethanol, but is almost insoluble in water.

Scientific Research Applications

Synthesis Methods

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine”, has been extensively studied. .

Biomedical Applications

1H-Pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine. .

Antifungal Activity

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Fluorescence Properties

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Catalytic Activity

The catalytic activity of certain 1H-pyrazolo[3,4-b]pyridine derivatives has been investigated. .

Substitution Pattern Analysis

The diversity of the substituents present at positions N1, C3, C4, C5, and C6 in 1H-pyrazolo[3,4-b]pyridines has been analyzed. .

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been of interest to medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that they may interact with biological targets in a similar manner to these bases.

Mode of Action

It’s known that compounds of the pyrazolo[3,4-b]pyridine family can present two isomeric structures , which may influence their interaction with biological targets.

Action Environment

It’s known that the compound is flammable and may have certain toxicity, suggesting that safety measures should be taken when handling it .